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Executive Summary

This document provides a comprehensive technical guide on the safe handling, potential
hazards, and emergency procedures for 2-Amino-N-ethylbenzenesulfonanilide (CAS No. 81-
10-7). As a compound possessing both an aromatic amine (aniline derivative) and a
sulfonamide functional group, it requires careful management in a laboratory setting. The
primary hazards identified are skin irritation, serious eye irritation, and potential respiratory
irritation.[1][2][3] Adherence to the protocols outlined in this guide, including the mandatory use
of engineering controls and appropriate personal protective equipment (PPE), is critical to
mitigate risks and ensure personnel safety during research and development activities.

Section 1: Chemical Identification and
Physicochemical Properties

Correctly identifying the compound is the foundational step for safety. The user-specified "2-
Amino-N-ethylbenzenesulfonanilide" corresponds to the chemical structure 2-Amino-N-ethyl-
N-phenylbenzenesulfonamide. It is crucial not to confuse this with a similar, but structurally
different, compound "2-Amino-N-ethylbenzenesulfonamide” (CAS 98489-77-1).[4] All
information herein pertains to the anilide compound.

Table 1: Physicochemical and Identification Data for 2-Amino-N-ethylbenzenesulfonanilide
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Property Value Source(s)
CAS Number 81-10-7 [L12][31[5]
Molecular Formula C14H16N202S [1][617]
Molecular Weight ~276.36 g/mol [11[7]
2-amino-N-ethyl-N-
IUPAC Name _ [1]
phenylbenzenesulfonamide
Benzenesulfonanilide, 2-
amino-N-ethyl-; N-Ethyl-N-
Synonyms [1][6]
phenyl-o-
aminobenzenesulfonamide
White to off-white crystalline
Appearance ) ] [2][3][6]
solid / Crystalline powder
Melting Point 56-60 °C [21[31[5]
Boiling Point 445.4 °C at 760 mmHg [2][3]
Flash Point 223.1°C [2][3]
Density 1.28 g/cm3 [2][3]

Section 2: Hazard Identification and Toxicological

Profile

The toxicological risk of this compound is primarily driven by its functional groups. The aniline
moiety suggests potential for toxicity if absorbed, while its physical form as a powder presents
an inhalation and irritation risk.[8]

GHS Hazard Classification

The Globally Harmonized System (GHS) provides a clear summary of the known hazards.

Table 2: GHS Hazard Summary
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Classification Code Statement Pictogram Signal Word
Skin )

) o Causes skin E, )
Corrosion/Irritatio  H315 S lalt text Warning
irritation

n

Serious Eye Causes serious L, )
o H319 o lalt text Warning

Damage/Irritation eye irritation

» May cause

Specific Target ] L, )
o H335 respiratory laalt text Warning

Organ Toxicity o

irritation

(Source:

European

Chemicals

Agency (ECHA)

via PubChem)[1]

Mechanistic Insights and Causality

 Aniline Substructure: Aniline and its derivatives are known to be toxic and can be absorbed
through the skin.[8][9] While this specific compound is not classified for systemic toxicity, this
structural alert warrants caution. The primary amino group on the benzene ring is the key
feature driving this potential hazard.

o Sulfonamide Group: The sulfonamide group is a common feature in many pharmaceuticals.
[10] While many are safe, some individuals can have hypersensitivity or allergic reactions to
sulfonamides containing an arylamine group.[6][11]

e Physical Form: As a crystalline powder, the primary routes of exposure are inhalation of dust
and direct contact with skin and eyes, which directly aligns with the GHS classifications for
respiratory, skin, and eye irritation.[1][2][3]

Section 3: Risk Assessment and Mitigation
Protocols
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A proactive approach combining engineering controls, appropriate PPE, and standardized

handling procedures is essential for safety.

Engineering Controls

Chemical Fume Hood: All work involving the handling of solid 2-Amino-N-
ethylbenzenesulfonanilide, including weighing, transferring, and preparing solutions, must
be performed inside a certified chemical fume hood.[9][12] This is the primary method to
prevent inhalation of airborne particulates.

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[13]

Accessible Safety Equipment: A safety shower and eyewash station must be readily
accessible and tested regularly.[9][13]

Personal Protective Equipment (PPE)

Eye Protection: Chemical splash goggles that form a seal around the eyes are mandatory.[9]
[13] Standard safety glasses are insufficient.

Hand Protection: Wear nitrile gloves for incidental contact. For prolonged handling or
submersion, consult the glove manufacturer's compatibility chart.[9] Given the aniline
substructure, double-gloving may be a prudent measure. Nitrile gloves are not always
recommended for prolonged contact with aniline itself.[12] Always wash hands thoroughly
after removing gloves.[12]

Body Protection: A full-length laboratory coat, long pants, and closed-toe shoes are required
at all times.[9]

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering
controls fail, a NIOSH-approved respirator with a particulate filter is necessary.[13]

Safe Handling and Storage Workflow

The following protocol outlines the necessary steps for safely handling the compound from

receipt to disposal.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1580896?utm_src=pdf-body
https://www.benchchem.com/product/b1580896?utm_src=pdf-body
https://ipo.rutgers.edu/rehs/sop/Aniline
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.fishersci.com/store/msds?partNumber=AAB2074522&productDescription=4-%282-AMINOETHL%29BNZENESULF+100G&vendorId=VN00024248&countryCode=US&language=en
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.fishersci.com/store/msds?partNumber=AAB2074522&productDescription=4-%282-AMINOETHL%29BNZENESULF+100G&vendorId=VN00024248&countryCode=US&language=en
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.fishersci.com/store/msds?partNumber=AAB2074522&productDescription=4-%282-AMINOETHL%29BNZENESULF+100G&vendorId=VN00024248&countryCode=US&language=en
https://ipo.rutgers.edu/rehs/sop/Aniline
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.fishersci.com/store/msds?partNumber=AAB2074522&productDescription=4-%282-AMINOETHL%29BNZENESULF+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Preparation & Gowning
Verify Fume Hood
Certification is Current
Don Full PPE:

Lab Coat, Goggles, Gloves
Handling in{Fume Hood

Place Compound, Spatula,
Weigh Paper, Glassware

in Hood

Tare Balance with
Weigh Paper

Carefully Transfer Solid
to Weigh Paper

Transfer Weighed Solid
to Reaction Vessel

Cleanup & Storage

Tightly Seal
Source Container

Wipe Down Spatula and
Work Surface with a
Dampened Towelette

Dispose of Contaminated

Waste in Labeled Bag

l

in a Cool, Dry, Designated Are

[ Store Compound Container ]
i a

Click to download full resolution via product page

Caption: Standard workflow for weighing and handling solid chemical irritants.
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Storage: Store containers in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.[12][13] Containers should be kept tightly sealed and
stored below eye level.[12]

Section 4: Emergency and First Aid Procedures

Immediate and correct response to an exposure is critical.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2][9][13]

o Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap
and water. If skin irritation occurs, seek medical advice.[14]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
respiratory symptoms occur, call a poison center or doctor.

 Ingestion: Do NOT induce vomiting.[13] Rinse mouth with water and seek immediate medical
attention.[13]

Spill Response Protocol

The response to a spill depends on its size and location. The following decision tree provides
guidance.
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Caption: Decision tree for responding to a chemical powder spill.
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Section 5: Disposal Considerations

All waste materials contaminated with 2-Amino-N-ethylbenzenesulfonanilide, including

empty containers, used PPE, and spill cleanup materials, must be treated as hazardous

chemical waste.

Collect waste in a clearly labeled, sealed container.
Do not mix with other waste streams unless compatibility is confirmed.

Dispose of contents and container in accordance with all local, regional, and national
regulations. Contact your institution's Environmental Health & Safety (EHS) department for
specific guidance.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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